Cas no 103907-11-5 (2-Methylquinoline-3-carboxylic acid hydrochloride)

• Product Name: 2-Methylquinoline-3-carboxylic acid hydrochloride
• CAS No: 103907-11-5
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 1083879
• PubChem ID: 16319367
• Update Time: 2025-06-13

2-Methylquinoline-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methylquinoline-3-carboxylic acid hydrochloride
• 2-Methyl-3-quinolinecarboxylic acid hydrochloride (1:1)
• Z199468012
• EN300-250727
• SCHEMBL10504906
• SB70532
• 2-methylquinoline-3-carboxylic acid;hydrochloride
• DB-356279
• 2-Methylquinoline-3-carboxylicacidhydrochloride
• 2-methyl-3-quinolinecarboxylic acid hydrochloride
• 103907-11-5
• AKOS008030724
• ONHGVIQHHDYDHI-UHFFFAOYSA-N
• G29577

• Inchi： 1S/C11H9NO2.ClH/c1-7-9(11(13)14)6-8-4-2-3-5-10(8)12-7;/h2-6H,1H3,(H,13,14);1H
• InChI Key： ONHGVIQHHDYDHI-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=C2C=CC=CC2=NC=1C)=O

Computed Properties

• Exact Mass: 223.0400063g/mol
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-Methylquinoline-3-carboxylic acid hydrochloride

Recent Advances in the Study of 2-Methylquinoline-3-carboxylic acid hydrochloride (CAS: 103907-11-5)

2-Methylquinoline-3-carboxylic acid hydrochloride (CAS: 103907-11-5) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug development.

One of the most notable advancements in the study of 2-Methylquinoline-3-carboxylic acid hydrochloride is its application in the synthesis of novel quinoline-based derivatives. Researchers have demonstrated that this compound serves as a versatile building block for the development of antimicrobial and anticancer agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of quinoline-3-carboxamide derivatives using 2-Methylquinoline-3-carboxylic acid hydrochloride as a precursor. These derivatives exhibited potent inhibitory activity against Mycobacterium tuberculosis, suggesting their potential as new antitubercular agents.

In addition to its role in drug synthesis, 2-Methylquinoline-3-carboxylic acid hydrochloride has been investigated for its direct biological effects. Recent in vitro studies have shown that this compound possesses significant anti-inflammatory and antioxidant properties. A study conducted by a team at the University of Cambridge revealed that the compound effectively scavenges reactive oxygen species (ROS) and inhibits the production of pro-inflammatory cytokines in macrophage cells. These findings suggest its potential utility in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as a modulator of enzyme activity. A 2024 study published in Bioorganic & Medicinal Chemistry Letters explored the inhibitory effects of 2-Methylquinoline-3-carboxylic acid hydrochloride on cytochrome P450 enzymes, which play a critical role in drug metabolism. The study found that the compound selectively inhibits CYP3A4, an enzyme responsible for the metabolism of many clinically relevant drugs. This discovery opens new avenues for the development of drug-drug interaction modulators and personalized medicine approaches.

Despite these promising findings, challenges remain in the clinical translation of 2-Methylquinoline-3-carboxylic acid hydrochloride and its derivatives. Issues such as bioavailability, toxicity, and pharmacokinetic properties need to be addressed through further preclinical and clinical studies. However, the compound's versatility and demonstrated biological activities make it a valuable candidate for continued research in the chemical biology and pharmaceutical fields.

In conclusion, recent studies on 2-Methylquinoline-3-carboxylic acid hydrochloride (CAS: 103907-11-5) have highlighted its potential as a key intermediate in drug synthesis and a bioactive molecule with diverse pharmacological effects. Ongoing research is expected to further elucidate its mechanisms of action and optimize its therapeutic applications, paving the way for the development of new and effective treatments for various diseases.